Cas no 1870674-80-8 (Ethanone, 1-(2,4-dimethylphenyl)-2-(2-propen-1-ylthio)-)

• Product Name: Ethanone, 1-(2,4-dimethylphenyl)-2-(2-propen-1-ylthio)-
• CAS No: 1870674-80-8
• MF: C₁₃H₁₆OS
• MW: 220.330542564392
• CID: 5253519
• Update Time: 2025-10-28

Ethanone, 1-(2,4-dimethylphenyl)-2-(2-propen-1-ylthio)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2,4-dimethylphenyl)-2-(2-propen-1-ylthio)-

• Inchi： 1S/C13H16OS/c1-4-7-15-9-13(14)12-6-5-10(2)8-11(12)3/h4-6,8H,1,7,9H2,2-3H3
• InChI Key： XAIWQRMLCWQCIF-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(C)C=C1C)CSCC=C

Additional information on Ethanone, 1-(2,4-dimethylphenyl)-2-(2-propen-1-ylthio)-

Comprehensive Overview of Ethanone, 1-(2,4-dimethylphenyl)-2-(2-propen-1-ylthio)- (CAS No. 1870674-80-8)

Ethanone, 1-(2,4-dimethylphenyl)-2-(2-propen-1-ylthio)-, identified by its CAS No. 1870674-80-8, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This compound features a unique molecular structure combining a 2,4-dimethylphenyl group with a propenylthio moiety, making it a valuable intermediate for developing novel bioactive molecules. Researchers and industry professionals frequently search for "Ethanone derivatives applications" or "CAS 1870674-80-8 synthesis methods," reflecting its growing relevance in modern chemistry.

The compound's structural versatility allows it to serve as a precursor in the synthesis of heterocyclic compounds, which are pivotal in drug discovery. Recent trends in green chemistry have also spurred interest in optimizing its production using sustainable catalysts and solvent-free reactions. Queries like "eco-friendly synthesis of 1-(2,4-dimethylphenyl)-2-(allylthio)ethanone" highlight the demand for environmentally benign protocols. Additionally, its potential role in flavor and fragrance industries is being explored, aligning with consumer preferences for natural and synthetic aroma enhancers.

From a technical perspective, Ethanone, 1-(2,4-dimethylphenyl)-2-(2-propen-1-ylthio)- exhibits notable stability under standard conditions, facilitating its handling in laboratory settings. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize its purity, as evidenced by searches for "CAS 1870674-80-8 analytical data." Its molecular weight and logP value further contribute to pharmacokinetic studies, addressing queries like "ADME properties of allylthio-substituted ethanones."

Innovations in catalysis have opened new avenues for modifying this compound’s reactivity. For instance, palladium-catalyzed cross-coupling reactions can functionalize its allylthio group, a topic frequently searched as "modification of propenylthio-ethanone derivatives." Such advancements align with the broader focus on precision chemistry and tailored molecular design, which dominate contemporary scientific discourse.

In summary, Ethanone, 1-(2,4-dimethylphenyl)-2-(2-propen-1-ylthio)- (CAS 1870674-80-8) represents a dynamic scaffold with multifaceted applications. Its integration into high-throughput screening libraries and material science underscores its cross-disciplinary importance, while ongoing research continues to uncover its untapped potential.